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Argon-39 (³⁹Ar) dating has emerged as a powerful tool for determining the age of groundwater

and ocean water, providing crucial insights into hydrological and oceanographic processes.

With a half-life of 269 years, ³⁹Ar is an ideal tracer for dating water in the age range of 50 to

1,800 years, bridging a critical gap between younger tracers like tritium (³H) and older ones like

Carbon-14 (¹⁴C).[1][2][3][4][5] This makes it invaluable for studying groundwater residence

times, ocean circulation patterns, and the dynamics of water resources.

The primary analytical technique for ³⁹Ar dating is Atom Trap Trace Analysis (ATTA), a laser-

based method that allows for the detection of ultra-low concentrations of this rare isotope from

small water samples.[6][7][8][9] An older, less common method involves ultra-low-background

proportional counting.[1][2][3][4][5] This document provides detailed application notes and

experimental protocols for the ³⁹Ar dating of groundwater and ocean water, with a focus on the

state-of-the-art ATTA methodology.

Core Principles of Argon-39 Dating
Argon-39 is a cosmogenic radionuclide, primarily produced in the upper atmosphere through

the interaction of cosmic rays with atmospheric Argon-40 (⁴⁰Ar).[7] It is chemically inert and

dissolves in water in equilibrium with the atmosphere. Once a water parcel is isolated from the

atmosphere, the ³⁹Ar concentration begins to decrease due to radioactive decay. By measuring

the remaining ³⁹Ar concentration in a water sample and comparing it to the known atmospheric
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concentration, the time since the water was last in contact with the atmosphere (its "age") can

be determined.

Quantitative Data Summary
The following tables summarize key quantitative data relevant to Argon-39 dating.

Parameter Value Reference

Half-life of ³⁹Ar 269 ± 3 years [6]

Effective Age Range 50 - 1,800 years [10]

Atmospheric Isotopic

Abundance
8 x 10⁻¹⁶ [6][7]

Primary Production

Mechanism
Cosmogenic [6]

Water Type Recommended Sample Size (for ATTA)

Groundwater 2 kg of water for 1 mL (STP) of Argon

Ocean Water Kilogram-sized samples

Glacier Ice 3 kg of ice for 1 mL (STP) of Argon

Experimental Protocols
Groundwater Sample Collection and Degassing
Objective: To collect a representative groundwater sample and efficiently extract the dissolved

gases, including argon, while minimizing atmospheric contamination.

Materials:

Submersible pump

In-line water quality monitoring sensors (for pH, temperature, conductivity)
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Membrane contactor degassing unit (e.g., Liqui-Cel®)

Vacuum pump

Gas collection bags or cylinders

Tubing and fittings (stainless steel or other non-reactive material)

Protocol:

Well Purging: Before sample collection, purge the well until water quality parameters (pH,

temperature, and specific conductance) stabilize.[11] This ensures that the water sample is

representative of the aquifer and not stagnant water from the well casing.

Degassing System Setup: Connect the submersible pump outlet to the inlet of the membrane

contactor degassing unit. The degassing system utilizes a hydrophobic membrane that

allows dissolved gases to pass into a vacuum while preventing water from crossing.[1]

Gas Extraction: Operate the pump to create a steady flow of groundwater through the

degassing unit. Apply a vacuum to the gas side of the membrane contactor to extract the

dissolved gases.

Gas Collection: Collect the extracted gas in a pre-evacuated, gas-tight collection bag or a

compressed gas cylinder.[1] The collection process can take several hours depending on the

well's flow rate and the required gas volume.[1]

Sample Transfer and Storage: For extended storage or transportation, it is recommended to

transfer the gas from the collection bag to a compressed gas cylinder in the field to minimize

the risk of atmospheric contamination through diffusion.[1]

Record Keeping: Meticulously record all sampling parameters, including well identification,

date, time, water quality measurements, and gas collection volumes.

Ocean Water Sample Collection and Degassing
Objective: To collect ocean water samples from specific depths and extract the dissolved gases

for ³⁹Ar analysis.
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Materials:

Niskin bottles or other appropriate water samplers

CTD (Conductivity, Temperature, Depth) rosette system

Shipboard degassing system (similar in principle to the groundwater system, but adapted for

shipboard use)

Gas collection cylinders

Protocol:

Sample Collection: Use a CTD rosette with Niskin bottles to collect water samples at desired

depths in the ocean. The CTD provides real-time data on water properties, allowing for

targeted sampling of specific water masses.

Onboard Degassing: Immediately after collection, transfer the water from the Niskin bottles

to the shipboard degassing system. The principles of gas extraction are the same as for

groundwater, utilizing a membrane contactor under vacuum.

Gas Collection: Collect the extracted gases in high-pressure cylinders. Due to the large

volumes of water often processed, direct collection into cylinders is common.

Sample Logging: Record detailed information for each sample, including cruise and station

number, cast number, Niskin bottle number, depth, and all relevant CTD data.

Laboratory Gas Purification
Objective: To separate argon from the bulk gas sample and purify it for analysis.

Protocol:

Nitrogen Removal: The first step is typically the removal of nitrogen, which is a major

component of the extracted gas. This can be achieved using a pressure swing adsorption

(PSA) system.[1]
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Oxygen Removal: Oxygen is then removed by reacting it with hydrogen over a platinum

catalyst to form water, which is subsequently trapped.[1]

Further Purification: The remaining gas mixture is further purified using cryogenic adsorption

and chemical reaction techniques to remove any remaining impurities.[6] The goal is to

obtain a sample with a high concentration of argon (>50%).[6]

Atom Trap Trace Analysis (ATTA) of Argon-39
Objective: To count the individual ³⁹Ar atoms in the purified argon sample and determine the

³⁹Ar/Ar ratio.

Protocol:

Metastable State Excitation: The purified argon gas is introduced into the ATTA system. The

argon atoms are excited to a metastable state using a radio-frequency (RF) discharge.[12]

Laser Cooling and Collimation: The beam of metastable argon atoms is then cooled and

collimated using lasers. This process slows down the atoms and directs them towards the

magneto-optical trap (MOT).[12]

Zeeman Slower: A Zeeman slower is used to further decelerate the atoms to a velocity

where they can be captured by the MOT.[12]

Magneto-Optical Trap (MOT): The slowed atoms enter the MOT, where a combination of

magnetic fields and laser beams selectively traps the ³⁹Ar atoms. The laser frequency is

tuned to a specific atomic transition of ³⁹Ar, ensuring that only this isotope is captured.[6]

Single Atom Detection: The trapped ³⁹Ar atoms are detected by observing their fluorescence

when excited by the trapping lasers. A sensitive CCD camera or a photomultiplier tube is

used to count the individual photons emitted, allowing for single-atom detection.[10]

Isotope Ratio Measurement: The system periodically switches to measure a stable argon

isotope, such as ³⁸Ar, to normalize the ³⁹Ar count rate and cancel out variations in system

efficiency.[10]
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Age Calculation: The measured ³⁹Ar/Ar ratio of the sample is compared to the known

atmospheric ratio to calculate the age of the water sample using the radioactive decay

equation.
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Caption: Workflow for Argon-39 dating of water samples.
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Caption: Key steps in the Atom Trap Trace Analysis (ATTA) process.
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Caption: Radioactive decay of Argon-39 to Potassium-39.

Applications in Research and Development
The ability to accurately date groundwater and ocean water has significant implications across

various scientific and industrial sectors:

Water Resource Management: ³⁹Ar dating helps in assessing the sustainability of

groundwater resources by determining recharge rates and identifying "fossil" groundwater

that is not being replenished.[1] This information is critical for developing effective water

management strategies, especially in arid and semi-arid regions.

Oceanography: In oceanography, ³⁹Ar dating is used to trace the circulation of deep ocean

currents, providing insights into ocean ventilation rates and the transport of heat and carbon.

[10] This is crucial for understanding the ocean's role in climate regulation.
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Paleoclimatology: By dating ancient groundwater and ice cores, scientists can reconstruct

past climate conditions and understand long-term climate variability.[4]

Environmental Studies: ³⁹Ar dating can be used to track the movement of contaminants in

groundwater systems and to assess the vulnerability of aquifers to pollution.

Drug Development: While not a direct application, understanding groundwater systems is

crucial for pharmaceutical manufacturing facilities that rely on large volumes of high-quality

water. Ensuring a sustainable and uncontaminated water source is vital for production.

Furthermore, the advanced analytical techniques developed for ³⁹Ar dating, such as ultra-

sensitive laser spectroscopy, can have broader applications in quality control and trace

analysis within the pharmaceutical industry.

Limitations and Considerations
Subsurface Production: In certain geological formations with high uranium and thorium

content, subsurface production of ³⁹Ar can occur, potentially leading to an overestimation of

the water's age.[13][14] It is important to assess the geology of the study area to account for

this potential interference.

Mixing of Water Masses: The age obtained from a water sample represents the average age

of the water parcel. In complex systems where waters of different ages mix, the interpretation

of the ³⁹Ar age requires careful consideration of the hydrogeological context.

Atmospheric Fluctuations: While generally stable, minor fluctuations in the atmospheric ³⁹Ar

concentration over time can introduce small uncertainties in the age calculation.

Conclusion
Argon-39 dating, particularly with the advent of Atom Trap Trace Analysis, provides a robust

and reliable method for determining the age of groundwater and ocean water in a critical

timescale. The detailed protocols and application notes provided here offer a comprehensive

guide for researchers, scientists, and professionals in related fields to harness the power of this

innovative technique for a wide range of scientific and industrial applications. The continued

refinement of ATTA technology promises to further enhance the precision and accessibility of

³⁹Ar dating, opening new frontiers in our understanding of Earth's water systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1261546?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

